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Compound of Interest

Compound Name: Propargyl isothiocyanate

CAS No.: 24309-48-6

Cat. No.: B1295045

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for propargyl
isothiocyanate (3-isothiocyanatoprop-1-yne). The information is compiled from various

sources and includes nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data. This document is intended to serve as a valuable resource for

professionals in research and drug development who utilize this compound in their work.

Chemical Structure and Properties
Propargyl isothiocyanate is a chemical compound with the molecular formula C₄H₃NS and a

molecular weight of 97.14 g/mol .[1] Its structure consists of a propargyl group (a three-carbon

chain with a carbon-carbon triple bond) attached to an isothiocyanate functional group.
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The following sections present the available and predicted spectroscopic data for propargyl
isothiocyanate. Due to the limited availability of directly published complete spectra for this

specific compound, some data is inferred from spectral databases and comparison with

structurally similar compounds.

NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

2.1.1. ¹H NMR Spectroscopy

While a definitive, published ¹H NMR spectrum for propargyl isothiocyanate is not readily

available, the expected chemical shifts and coupling constants can be predicted based on the

analysis of the propargyl group in similar chemical environments.

Table 1: Predicted ¹H NMR Data for Propargyl Isothiocyanate

Proton Multiplicity
Chemical Shift (δ,
ppm) (Predicted)

Coupling Constant
(J, Hz) (Predicted)

≡C-H Triplet ~2.5 - 3.0 ~2.5

-CH₂- Doublet ~4.0 - 4.5 ~2.5

Note: The predicted values are based on standard chemical shift tables and data for

compounds containing the propargyl moiety.

2.1.2. ¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule. A

known challenge in the ¹³C NMR of isothiocyanates is the potential for the isothiocyanate

carbon signal to be broad or "near-silent" due to quadrupolar relaxation effects of the adjacent

nitrogen atom and the dynamics of the molecule.[2][3]

Table 2: Predicted ¹³C NMR Data for Propargyl Isothiocyanate
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Carbon Chemical Shift (δ, ppm) (Predicted)

C≡C-H ~75 - 85

C≡C-H ~70 - 80

-CH₂- ~30 - 40

-N=C=S ~125 - 135 (often broad)

Note: Predicted chemical shifts are based on typical values for propargyl and isothiocyanate

functional groups. The isothiocyanate carbon signal may be difficult to observe.[2][3]

IR spectroscopy is used to identify the functional groups present in a molecule. The

isothiocyanate group has a very strong and characteristic absorption band.

Table 3: Characteristic IR Absorption Bands for Propargyl Isothiocyanate

Functional Group Vibration
Frequency Range
(cm⁻¹)

Intensity

≡C-H Stretching ~3300 Strong, sharp

C≡C Stretching ~2100 - 2260 Medium to weak

-N=C=S Asymmetric stretching ~2000 - 2200 Very Strong

C-H (in CH₂) Stretching ~2850 - 3000 Medium

The most prominent feature in the IR spectrum of propargyl isothiocyanate is the very strong

and sharp peak for the isothiocyanate group.[4][5]

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule. The molecular ion peak (M⁺) for propargyl isothiocyanate would be observed

at m/z = 97.

Table 4: Predicted Mass Spectrometry Fragmentation for Propargyl Isothiocyanate
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m/z Fragment Ion Comments

97 [C₄H₃NS]⁺ Molecular Ion (M⁺)

58 [C₂H₂NS]⁺
Loss of the terminal acetylene

group

39 [C₃H₃]⁺ Propargyl cation

Note: The fragmentation pattern is predicted based on the stability of the resulting ions. The

presence of the molecular ion peak is expected.

Experimental Protocols
The following are general experimental protocols for obtaining the spectroscopic data

discussed. Specific parameters may need to be optimized for the particular instrument and

sample.

Sample Preparation: Dissolve a few milligrams of propargyl isothiocyanate in a suitable

deuterated solvent (e.g., CDCl₃, Acetone-d₆) in an NMR tube.

¹H NMR Acquisition: Acquire the spectrum on a standard NMR spectrometer (e.g., 300 or

500 MHz). Typical parameters include a 90° pulse, a relaxation delay of 1-2 seconds, and a

sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: Acquire the spectrum using a proton-decoupled pulse sequence. Due

to the potentially long relaxation times of quaternary carbons and the broadening of the

isothiocyanate carbon, a longer relaxation delay and a higher number of scans may be

necessary.

Sample Preparation: For a liquid sample like propargyl isothiocyanate, a thin film can be

prepared between two salt plates (e.g., NaCl or KBr). Alternatively, a solution in a suitable

solvent (e.g., CCl₄) can be used in a solution cell.

Acquisition: Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer. A

background spectrum of the salt plates or the solvent should be recorded and subtracted

from the sample spectrum.
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Sample Introduction: Introduce a small amount of the sample into the mass spectrometer,

typically via a gas chromatography (GC-MS) or direct infusion method.

Ionization: Use a suitable ionization technique, such as Electron Ionization (EI) for GC-MS,

to generate the molecular ion and fragment ions.

Analysis: Analyze the ions using a mass analyzer (e.g., quadrupole, time-of-flight) to obtain

the mass-to-charge ratio of each ion.

Visualizations
The following diagrams illustrate the general workflow for spectroscopic analysis and the logical

relationship between the different spectroscopic techniques.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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